Cas no 216585-42-1 (phenyl 2-cyanobenzoate)

• Product Name: phenyl 2-cyanobenzoate
• CAS No: 216585-42-1
• MF: C₁₄H₉NO₂
• MW: 223.226763486862
• CID: 3035969
• Update Time: 2025-04-05

phenyl 2-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• phenyl 2-cyanobenzoate
• phenyl o-cyanobenzoate; 2-cyano-benzoic acid phenyl ester; 2-Cyan-benzoesaeure-phenylester
• Benzoic acid, 2-cyano-, phenyl ester

• Inchi： 1S/C14H9NO2/c15-10-11-6-4-5-9-13(11)14(16)17-12-7-2-1-3-8-12/h1-9H
• InChI Key： XZZCSVUEAANCNW-UHFFFAOYSA-N
• SMILES： C(OC1=CC=CC=C1)(=O)C1=CC=CC=C1C#N

Computed Properties

• Exact Mass: 223.06300

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Melting Point: 73 °C
• Boiling Point: 406.0±28.0 °C(Predicted)
• PSA: 50.09000
• LogP: 2.77748